A method for obtaining stable, high activity for NOx reduction at low temperatures
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A800719E
Abstract
Very high and stable low temperature activity for the reduction of NO by n-octane on a 0.3 mass% Pt/Al2O3 catalyst operating under lean burn conditions may be achieved by secondary injection of micropulses of clean-burning thermal promoters into the gas stream.
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